![molecular formula C17H19NO3 B4236534 N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide](/img/structure/B4236534.png)
N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide
Overview
Description
N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide, also known as Mexedrone, is a synthetic cathinone that belongs to the amphetamine class of drugs. It is a designer drug that has been gaining popularity in recent years due to its psychoactive effects. Mexedrone is chemically similar to other cathinones such as Mephedrone (4-methylmethcathinone) and Methedrone (4-methoxymethcathinone).
Mechanism of Action
N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It increases the levels of these neurotransmitters in the brain, leading to increased stimulation and euphoria. This compound also binds to the serotonin transporter, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of physiological and biochemical effects. It increases heart rate, blood pressure, and body temperature. This compound also causes dilation of blood vessels and constriction of bronchioles. It has been reported to cause anxiety, agitation, and hallucinations in some users.
Advantages and Limitations for Lab Experiments
N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. This compound is also stable and has a long shelf life. However, this compound has several limitations as well. Its psychoactive effects can make it difficult to control for confounding variables in experiments. Additionally, this compound is a controlled substance in many countries, making it difficult to obtain for research purposes.
Future Directions
There are several future directions for research on N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide. One area of interest is the development of analytical methods for the detection of this compound in biological specimens. Another area of research is the investigation of this compound's pharmacological effects and potential therapeutic uses. This compound's potential as a treatment for psychiatric disorders such as depression and anxiety should be explored further. Additionally, the long-term effects of this compound on the brain and body should be studied to better understand its potential risks and benefits.
Scientific Research Applications
N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide has been studied extensively in the field of forensic toxicology and drug abuse. It has been used as a reference standard for the identification and quantification of this compound in biological specimens such as blood, urine, and hair. This compound has also been used as a surrogate analyte in the development of analytical methods for the detection of other cathinones in forensic samples.
Properties
IUPAC Name |
N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-4-18(15-7-5-6-8-16(15)21-3)17(19)13-9-11-14(20-2)12-10-13/h5-12H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYSBVVJILSUGLD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1OC)C(=O)C2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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